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Compound of Interest

Compound Name: 2-lodobutane, (2S)-

Cat. No.: B8253716

Essential Safety and Handling Guide for (2S)-2-
lodobutane

This guide provides immediate, essential safety and logistical information for the handling and
disposal of (2S)-2-lodobutane. It is intended for researchers, scientists, and professionals in
drug development to ensure safe laboratory practices.

(2S)-2-lodobutane, also known as sec-butyl iodide, is a flammable, colorless to pale yellow
liquid that is irritating to the skin, eyes, and respiratory system.[1][2][3][4] Proper personal
protective equipment (PPE) and adherence to safety protocols are critical when handling this
compound.

Physical and Chemical Properties
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Property Value

Molecular Formula C4HO9I[3][4]

Molecular Weight 184.02 g/mol [4]

Appearance Colorless to pale yellow liquid[1][3]
Odor Ether-like[1]

Boiling Point 119-120 °C[4][5][6]

Melting Point -104 °C[4][5][6]

Density 1.598 g/mL at 25 °C[4][5][6]

Flash Point 24 °C (75.2 °F) - closed cup[6][7]

N Insoluble in water; Soluble in alcohol and diethyl
Solubility

ether[4][5][6]
Vapor Pressure 17.1 mmHg[1]
Vapor Density 6.3 (Air = 1)[8]

Hazard Identification and Personal Protective Equipment
(PPE)

(2S)-2-lodobutane is classified as a flammable liquid and poses several health risks.[1][2]
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Hazard GHS Classification Recommended PPE
- Flame-retardant lab coat-
N Flammable Liquid (Category 2 Work in a chemical fume hood-
Flammability

or 3)[1]

Keep away from heat, sparks,

and open flames[8]

Skin Corrosion/Irritation

Causes skin irritation
(Category 2)[1]

- Chemical-resistant gloves
(e.g., Nitrile, Neoprene)[9]-

Wear appropriate protective
clothing to prevent skin

exposure[8]

Eye Damage/Irritation

Causes serious eye irritation
(Category 2A)[1]

- Safety goggles or a face
shield[9]

Respiratory Irritation

May cause respiratory irritation
(Category 3)[1]

- Use in a well-ventilated area
or a chemical fume hood- If
ventilation is inadequate, use a
NIOSH-approved respirator
with appropriate cartridges
(e.g., type ABEK)[7][9]

Emergency eyewash stations and safety showers must be readily accessible in the work area.

[8]

Operational Plan: Step-by-Step Handling Procedure

» Preparation and Engineering Controls:

o Work in a well-ventilated chemical fume hood.[2]

[¢]

[¢]

o

Use only non-sparking tools.[2][8]

Ensure all ignition sources are removed from the work area.[2][10]

Ground and bond all containers and transfer equipment to prevent static discharge.[2][8]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane
https://datasheets.scbt.com/sc-235373.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane
https://datasheets.scbt.com/sc-235373.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodobutane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/244325
https://datasheets.scbt.com/sc-235373.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1029.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1029.pdf
https://cameochemicals.noaa.gov/chemical/3648
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1029.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1029.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2061918&productDescription=2-IODOBUTNE+99+STAB.+W+CPP+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8253716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Have appropriate fire extinguishing media readily available (e.g., dry chemical, CO2, or
alcohol-resistant foam).[10]

e Donning Personal Protective Equipment (PPE):

o

Put on a flame-retardant lab coat.

Wear chemical-resistant gloves. Inspect gloves for any signs of damage before use.[9]

[e]

o

Wear safety goggles and, if there is a splash hazard, a face shield.[9]

[¢]

If the risk assessment indicates, wear a NIOSH-approved respirator.[9]

e Chemical Handling and Transfer:
o Before transferring, ensure the receiving container is properly labeled and grounded.
o Slowly add (2S)-2-lodobutane to your reaction vessel or container to avoid splashing.

o Keep containers tightly closed when not in use to prevent the release of flammable
vapors.[2][8]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[11]
o Decontaminate the work area.

o Properly remove and dispose of contaminated PPE. Contaminated clothing should be
laundered separately before reuse.[2][11]

Disposal Plan

Contaminated materials and unused (2S)-2-lodobutane must be disposed of as hazardous

waste.

e Waste Collection:
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o Collect all waste containing (2S)-2-lodobutane, including contaminated absorbents, in a
designated, properly labeled, and sealed container.

o Do not mix with incompatible waste streams. (2S)-2-lodobutane is incompatible with
strong oxidizing agents and strong bases.[2][5]

o Spill Cleanup:
o In case of a small spill, evacuate non-essential personnel.[2]
o Remove all ignition sources.[2]

o Absorb the spill with a non-combustible absorbent material such as sand, earth, or
vermiculite.[10]

o Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal.[10]

o Ventilate the area and wash the spill site after material pickup is complete.[2]
o Waste Disposal:
o Dispose of the hazardous waste through a licensed waste disposal company.[12]

o Follow all local, state, and federal regulations for hazardous waste disposal.[11][12] It may
be necessary to contact your state's Department of Environmental Protection (DEP) or the
regional EPA office for specific guidance.[2]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
lodobutane, (2S)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8253716#personal-protective-equipment-for-
handling-2-iodobutane-2s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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